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Compound of Interest

Compound Name: 2,3,3,6-Tetramethyloctane

CAS No.: 62199-24-0

Cat. No.: B14562405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

the branched alkane, 2,3,3,6-tetramethyloctane. Due to a lack of available experimental data

for this specific isomer, this guide presents computed properties alongside experimental data

for a structurally similar isomer, 3,3,6,6-tetramethyloctane, to offer a valuable comparative

reference. Detailed experimental protocols for determining key physicochemical parameters

are also provided, followed by a generalized workflow for the characterization of such

compounds.

Data Presentation: Physicochemical Properties
The following table summarizes the available computed and experimental physicochemical

data for 2,3,3,6-tetramethyloctane and its isomer, 3,3,6,6-tetramethyloctane.
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Property
2,3,3,6-Tetramethyloctane
(Computed)[1]

3,3,6,6-Tetramethyloctane
(Experimental)[2]

Molecular Formula C₁₂H₂₆ C₁₂H₂₆

Molecular Weight 170.33 g/mol 170.3348 g/mol [2]

CAS Number 62199-24-0[1] 62199-46-6[2]

Boiling Point Not available 189.75 °C (462.9 K)[2]

Melting Point Not available -73.59 °C (199.56 K)[2]

Density Not available Not available

Refractive Index Not available Not available

Viscosity Not available Not available

XLogP3-AA 5.7 Not available

Experimental Protocols
The following sections detail standard laboratory protocols for the experimental determination

of key physicochemical properties of liquid alkanes.

Boiling Point Determination (Capillary Method)
The capillary method is a common and efficient technique for determining the boiling point of a

liquid sample.[3]

Apparatus:

Thiele tube or other heating bath (e.g., oil bath)

Thermometer

Capillary tube (sealed at one end)

Sample vial (e.g., Durham tube)

Rubber band or wire for attaching the vial to the thermometer

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_3_3_6-Tetramethyloctane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62199466&Units=CAL&Mask=2787
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62199466&Units=CAL&Mask=2787
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_3_6-Tetramethyloctane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62199466&Units=CAL&Mask=2787
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62199466&Units=CAL&Mask=2787
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62199466&Units=CAL&Mask=2787
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14562405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of the liquid sample (a few drops) is placed in the sample vial.

The capillary tube is placed inside the sample vial with the open end submerged in the liquid.

The sample vial is attached to the thermometer.

The thermometer and vial assembly is placed in the Thiele tube or heating bath.

The apparatus is heated gradually. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heat is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[4] This occurs when the vapor pressure of the sample equals the atmospheric pressure.[5]

Density Measurement (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of a liquid.

Apparatus:

Pycnometer (volumetric flask with a ground-glass stopper containing a capillary tube)

Analytical balance

Thermostat or water bath

Liquid sample

Procedure:

The empty, clean, and dry pycnometer is weighed accurately.
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The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped

off.

The filled pycnometer is weighed.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus

the mass of the empty pycnometer) by the volume of the pycnometer.

Refractive Index Measurement (Abbé Refractometer)
The refractive index is a measure of how much light bends, or refracts, when it enters a

substance. An Abbé refractometer is a common instrument for this measurement.

Apparatus:

Abbé refractometer

Light source (typically a sodium lamp, D-line)

Dropper or pipette

Liquid sample

Solvent for cleaning (e.g., ethanol or acetone)

Lens paper

Procedure:

The prism of the refractometer is cleaned with a suitable solvent and lens paper.

A few drops of the liquid sample are placed on the prism.

The prism is closed and the light source is positioned.
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While looking through the eyepiece, the adjustment knob is turned until the field of view is

divided into a light and a dark section.

The compensator knob is adjusted to eliminate any color fringe at the borderline, making the

borderline sharp.

The adjustment knob is used to bring the borderline exactly to the center of the crosshairs.

The refractive index is read from the scale. The temperature should also be recorded, as

refractive index is temperature-dependent.

Visualization of Physicochemical Characterization
Workflow
The following diagram illustrates a general workflow for the physicochemical characterization of

a branched alkane like 2,3,3,6-tetramethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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